Cas no 2196444-55-8 (1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one)

• Product Name: 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one
• CAS No: 2196444-55-8
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5410880
• PubChem ID: 132317593
• Update Time: 2025-10-12

1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Fluorophenyl)morpholin-4-yl]prop-2-en-1-one
• AKOS034007531
• 2196444-55-8
• EN300-6702288
• Z3488540783
• 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one

• Inchi： 1S/C13H14FNO2/c1-2-13(16)15-6-7-17-9-12(15)10-4-3-5-11(14)8-10/h2-5,8,12H,1,6-7,9H2
• InChI Key： SVQNBWQHTIQCJY-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1C1=CC=CC(F)=C1)(=O)C=C

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.5±45.0 °C(Predicted)
• pka: -2.08±0.40(Predicted)

Additional information on 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one

Comprehensive Overview of 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one (CAS No. 2196444-55-8)

1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one, with the CAS registry number 2196444-55-8, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique structural combination of a morpholine ring, a fluorophenyl group, and an α,β-unsaturated ketone moiety, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor precursor due to its ability to modulate cellular signaling pathways.

The growing demand for fluorinated compounds in drug discovery has placed 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one at the forefront of synthetic chemistry discussions. Its electron-withdrawing fluorine atom enhances metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Recent studies highlight its role in developing targeted therapies for chronic diseases, aligning with the trend toward personalized medicine. Additionally, its Michael acceptor property enables covalent binding to biological targets, a feature exploited in proteolysis-targeting chimeras (PROTACs) design.

From a synthetic perspective, this compound exemplifies advancements in green chemistry methodologies. Researchers are optimizing routes using catalytic fluorination and atom-economical protocols to reduce environmental impact—a response to the pharmaceutical industry's push for sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, given the stringent requirements for pharmaceutical intermediates. These aspects resonate with current searches for "eco-friendly synthesis of fluorinated APIs" and "quality control in drug intermediates."

Beyond biomedical applications, CAS 2196444-55-8 shows promise in materials science. Its conjugated system allows for potential use in organic electronics, particularly in OLED materials where fluorinated compounds improve device efficiency. This dual applicability answers frequent queries about "multi-functional chemical building blocks" and "cross-disciplinary compound uses." However, handling requires standard organic laboratory precautions, with proper ventilation and personal protective equipment recommended during synthesis or purification processes.

The commercial availability of 1-[3-(3-Fluorophenyl)-4-morpholinyl]-2-propen-1-one through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Pricing trends reflect the compound's niche status, with bulk quantities often required for scale-up studies—a point of interest for those searching "cost-effective fluorinated synthons." Patent landscapes reveal its incorporation in several drug candidate pipelines, particularly in oncology and inflammation research, though specific therapeutic indications remain proprietary.

Future research directions may explore its derivatization into bioconjugates or metal-organic frameworks (MOFs), capitalizing on both its fluorine content and reactive enone system. Such developments would address trending topics like "next-generation smart materials" and "precision drug delivery systems." As regulatory bodies emphasize structure-activity relationship (SAR) documentation, thorough characterization of this compound's properties becomes increasingly valuable for intellectual property protection and regulatory submissions.